(E)-8-(3,4-Dimethylstyryl)-7-methyl-1,3-dipropylxanthine
(E)-8-(3,4-Dimethylstyryl)-7-methyl-1,3-dipropylxanthine
Brand Name:
Vulcanchem
CAS No.:
151539-30-9
VCID:
VC0232561
InChI:
InChI=1S/C22H28N4O2/c1-6-12-25-20-19(21(27)26(13-7-2)22(25)28)24(5)18(23-20)11-10-17-9-8-15(3)16(4)14-17/h8-11,14H,6-7,12-13H2,1-5H3/b11-10+
SMILES:
CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC(=C(C=C3)C)C)C
Molecular Formula:
C22H28N4O2
Molecular Weight:
380.5 g/mol
(E)-8-(3,4-Dimethylstyryl)-7-methyl-1,3-dipropylxanthine
CAS No.: 151539-30-9
Main Products
VCID: VC0232561
Molecular Formula: C22H28N4O2
Molecular Weight: 380.5 g/mol
| CAS No. | 151539-30-9 |
|---|---|
| Product Name | (E)-8-(3,4-Dimethylstyryl)-7-methyl-1,3-dipropylxanthine |
| Molecular Formula | C22H28N4O2 |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | 8-[(E)-2-(3,4-dimethylphenyl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione |
| Standard InChI | InChI=1S/C22H28N4O2/c1-6-12-25-20-19(21(27)26(13-7-2)22(25)28)24(5)18(23-20)11-10-17-9-8-15(3)16(4)14-17/h8-11,14H,6-7,12-13H2,1-5H3/b11-10+ |
| Standard InChIKey | KMTYQFILBBQBBB-ZHACJKMWSA-N |
| Isomeric SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)/C=C/C3=CC(=C(C=C3)C)C)C |
| SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC(=C(C=C3)C)C)C |
| Canonical SMILES | CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC(=C(C=C3)C)C)C |
| Synonyms | (E)-8-(3,4-Dimethylstyryl)-7-methyl-1,3-dipropylxanthine |
| PubChem Compound | 6448787 |
| Last Modified | Nov 11 2021 |
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